Cas no 2229121-26-8 (1-(thian-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(thian-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229121-26-8
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 6487946
• PubChem ID: 165678319
• Update Time: 2025-08-03

1-(thian-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(thian-3-yl)cyclopropane-1-carbaldehyde
• EN300-1728898
• 2229121-26-8

• Inchi： 1S/C9H14OS/c10-7-9(3-4-9)8-2-1-5-11-6-8/h7-8H,1-6H2
• InChI Key： LFPJSEHWCZSRCN-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1(C=O)CC1

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(thian-3-yl)cyclopropane-1-carbaldehyde

Introduction to 1-(thian-3-yl)cyclopropane-1-carbaldehyde (CAS No: 2229121-26-8)

1-(thian-3-yl)cyclopropane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2229121-26-8, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This heterocyclic aldehyde features a cyclopropane ring fused with a thiophene moiety, making it a versatile scaffold for designing novel bioactive molecules. The presence of the aldehyde functional group further enhances its reactivity, enabling diverse chemical transformations that are valuable for drug discovery and material science applications.

The thian-3-yl substituent in the molecule imparts unique electronic and steric properties, which can be exploited to modulate the biological activity of derived compounds. Thiophene derivatives are well-documented for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The cyclopropane ring, on the other hand, is known for its rigidity and ability to introduce conformational constraints into molecules, which can improve binding affinity and metabolic stability. Together, these structural elements make 1-(thian-3-yl)cyclopropane-1-carbaldehyde a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of 1-(thian-3-yl)cyclopropane-1-carbaldehyde make it an attractive building block for designing PPI modulators. For instance, the aldehyde group can serve as a handle for covalent bond formation with nucleophilic residues in protein targets, while the cyclopropane ring can mimic specific binding pockets or induce conformational changes that disrupt PPIs.

One of the most compelling aspects of this compound is its potential as a precursor for generating libraries of structurally diverse molecules through combinatorial chemistry or parallel synthesis strategies. The aldehyde functionality allows for easy derivatization via condensation reactions with amines or hydrazines to form imines or hydrazones, respectively. These intermediates can then be further functionalized to introduce additional pharmacophores or improve solubility profiles. Such approaches have been successfully employed in high-throughput screening campaigns to identify lead compounds with desirable biological activity.

The synthesis of 1-(thian-3-yl)cyclopropane-1-carbaldehyde presents an interesting challenge due to the sensitivity of the cyclopropane ring and the need to maintain regioselectivity during functionalization. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, including transition-metal-catalyzed reactions and organometallic transformations. These techniques have not only improved yields but also allowed for the introduction of complex substituents at specific positions within the molecule, expanding its synthetic utility.

Recent studies have highlighted the potential of 1-(thian-3-yl)cyclopropane-1-carbaldehyde in developing novel therapeutic agents. For example, researchers have demonstrated its utility in generating inhibitors targeting enzymes involved in metabolic pathways associated with cancer progression. The aldehyde group serves as a reactive site for covalent inhibition, while the thiophene-cyclopropane scaffold provides structural constraints that enhance binding affinity. Preliminary results suggest that derivatives of this compound exhibit potent activity against specific enzymes with minimal off-target effects.

Another area where this compound has shown promise is in the development of photoactivatable probes for studying protein dynamics and interactions in living cells. The cyclopropane ring can be designed to undergo photocleavage upon exposure to light, allowing researchers to track protein movement or activity over time. Combined with fluorescent labeling strategies, such probes offer powerful tools for elucidating complex biological processes at the molecular level.

The versatility of 1-(thian-3-yl)cyclopropane-1-carbaldehyde extends beyond pharmaceutical applications into materials science and agrochemicals. Its unique structural motifs make it suitable for designing novel polymers or liquid crystals with tailored properties. Additionally, derivatives of this compound have been explored as intermediates for synthesizing agrochemicals with enhanced efficacy and environmental compatibility.

In conclusion, 1-(thian-3-yl)cyclopropane-1-carbaldehyde (CAS No: 2229121-26-8) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features enable diverse chemical transformations and biological activities, making it a valuable scaffold for drug discovery and material science applications. As research continues to uncover new synthetic methods and biological functions associated with this molecule, 1-(thian-3-y[cyclopropanecarbaldehyde) is poised to play an increasingly important role in advancing scientific understanding and technological innovation.